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Compound of Interest

Compound Name: Ferronickel

Cat. No.: B1172207

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
optimizing grinding time for the magnetic separation of ferronickel.

Troubleshooting Guides

Issue: Low Nickel and Iron Grade in the Concentrate

Possible Cause: Inadequate or excessive grinding time can lead to poor liberation of
ferronickel particles from the gangue minerals or cause the over-grinding of valuable minerals,
respectively.

Solutions:

o Optimize Grinding Time: The grinding time directly influences the particle size distribution of
the roasted product. Prolonging the grinding time is generally beneficial for separating
ferronickel particles.[1] However, excessive grinding can lead to a decrease in nickel grade
and recovery because extremely fine particles are difficult to collect during magnetic
separation.[1]

o Particle Size Analysis: Regularly monitor the particle size distribution (e.g., using D90
measurements) to ensure it aligns with the optimal range for your specific ore and magnetic
separation setup. A common target is to achieve a particle size where the ferronickel is
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sufficiently liberated from the surrounding matrix. For instance, a D90 of 26 ym has been
shown to be effective.[2]

e Microscopic Examination: Visually inspect the ground material under a microscope to confirm
the liberation of ferronickel particles. This can help determine if the current grinding time is
sufficient to free the valuable minerals.

Issue: Low Nickel and Iron Recovery

Possible Cause: Similar to low grade, improper grinding time is a primary factor. If the grinding
time is too short, ferronickel particles may not be fully liberated, leading to their loss in the
tailings. Conversely, over-grinding can produce ultra-fine particles that are not effectively
captured by the magnetic separator.

Solutions:

o Systematic Grinding Time Study: Conduct a series of experiments with varying grinding
times while keeping other parameters constant. Analyze the nickel and iron recovery for
each grinding duration to identify the optimal time. For example, one study found that
increasing the grinding time from 2 to 12 minutes significantly improved nickel recovery from
93.89% to 97.76%.[1]

o Adjust Magnetic Field Strength: The magnetic field intensity should be optimized in
conjunction with the grinding time. A field that is too weak may not capture all the ferronickel
particles, while a field that is too strong might trap non-magnetic particles, thus lowering the
grade.

o Consider Wet vs. Dry Grinding: The choice between wet and dry grinding can impact
recovery rates. Wet grinding is often preferred as it can prevent over-grinding and improve
the dispersion of particles for magnetic separation.

Frequently Asked Questions (FAQS)
Q1: What is the typical optimal grinding time for ferronickel magnetic separation?

The optimal grinding time can vary significantly depending on the specific characteristics of the
laterite ore, the reduction roasting parameters, and the type of grinding mill used. However,
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studies have reported optimal grinding times in the range of 4 to 12 minutes.[1][3] For instance,
one study achieved a high-grade ferronickel concentrate with a grinding time of 240 seconds
(4 minutes).[2][4] Another investigation identified 12 minutes as the optimal wet grinding time.

[3]
Q2: How does grinding time affect the particle size of the ferronickel concentrate?

Grinding time is inversely related to particle size. As the grinding time increases, the patrticle
size of the material decreases. For example, in one experiment, increasing the grinding time to
240 seconds reduced the D90 particle size to 26 um.[2] Another study showed that at a
grinding time of 2 minutes, the average particle size (D90) was 45.25 pym, which decreased to
19.43 ym after 12 minutes of grinding.[1]

Q3: Can over-grinding be detrimental to the magnetic separation process?

Yes, over-grinding can negatively impact the efficiency of magnetic separation. While finer
grinding can improve the liberation of ferronickel, excessively fine particles can be difficult to
capture by the magnetic separator, leading to a decrease in both grade and recovery.[1] This is
because the magnetic force on very small particles may not be sufficient to overcome the
hydrodynamic drag forces in the separator.

Q4: What is the relationship between grinding time, nickel grade, and nickel recovery?

Generally, as grinding time increases from an insufficient duration, both nickel grade and
recovery will initially increase as the ferronickel particles are liberated. However, after reaching
an optimal point, further increases in grinding time can lead to a decrease in both grade and
recovery due to the generation of ultra-fine particles. Therefore, it is crucial to identify the
optimal grinding time that provides the best balance between grade and recovery for a specific
process.

Data Presentation

Table 1: Effect of Grinding Time on Particle Size
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Grinding Time (minutes) D90 Particle Size (pm) Reference
2 45.25 [1]
4 (240 s) 26 [2]
12 19.43 [1]

Table 2: Influence of Grinding Time on Nickel Grade and Recovery

Grinding . Nickel Iron
) Nickel Iron Grade
Time Recovery Recovery Reference
. Grade (%) (%)
(minutes) (%) (%)
2 5.78 93.89 - - [1]
3 Low Low Low Low [3]
4 (240 s) 8.93 - 63.96 - [21[4]
12 8.15 97.76 64.28 - [1]
12 8.39 98.54 67.70 71.73 [3]

Experimental Protocols

Methodology for Determining Optimal Grinding Time

o Sample Preparation: Obtain a representative sample of the roasted laterite ore after the
reduction process.

¢ Grinding:
o Use a consistent mass of the roasted product for each grinding experiment.

o Perform a series of grinding tests at different time intervals (e.g., 2, 4, 6, 8, 10, 12
minutes).

o Ensure all other grinding parameters, such as mill speed and ball charge, are kept
constant.
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Particle Size Analysis:
o After each grinding interval, take a representative sample of the ground material.

o Determine the particle size distribution using a laser particle size analyzer to obtain
metrics like D9O0.

Magnetic Separation:

o Subject the ground material from each time interval to magnetic separation under
consistent conditions (e.g., magnetic field strength, slurry density).

o Collect the magnetic concentrate and the tailings separately.

Chemical Analysis:

o Analyze the nickel and iron content in the concentrate and tailings for each grinding time
using appropriate analytical techniques (e.g., X-ray fluorescence - XRF, Inductively
Coupled Plasma - ICP).

Data Evaluation:

o Calculate the nickel and iron grade and recovery for each grinding time.

o Plot the grade and recovery as a function of grinding time to identify the optimal duration
that yields the highest grade and recovery.

Visualizations
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Caption: Experimental workflow for optimizing grinding time.
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Caption: Relationship between grinding time and separation efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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